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Professionals

Gibberellin A4-d2 (GA4-d2) is a deuterated form of Gibberellin A4 (GA4), a bioactive

gibberellin that plays a crucial role in various plant growth and development processes. The

incorporation of deuterium atoms into the GA4 molecule makes it an invaluable tool for

researchers studying gibberellin metabolism. By using GA4-d2 as an internal standard or a

tracer in metabolic feeding experiments, scientists can accurately quantify endogenous

gibberellin levels and track the conversion of GA4 into its various metabolites. This allows for a

detailed investigation of the gibberellin biosynthetic and catabolic pathways, providing insights

into the regulation of plant growth and development.[1]

Applications in Gibberellin Metabolism Research
The primary applications of Gibberellin A4-d2 in studying gibberellin metabolism pathways

include:

Internal Standard for Quantification: Due to its similar chemical and physical properties to

endogenous GA4, GA4-d2 is an ideal internal standard for accurate quantification of GA4

levels in plant extracts using mass spectrometry (MS)-based techniques such as gas

chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry

(LC-MS).[1] The known amount of added GA4-d2 allows for the correction of sample loss

during extraction and analysis, leading to precise and reliable quantification of the

endogenous, non-labeled GA4.
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Metabolic Tracer Studies: By supplying GA4-d2 to plant tissues or cell-free enzyme

preparations, researchers can trace its metabolic fate. The deuterium label allows for the

distinction between the exogenously applied gibberellin and the endogenous pool. The

metabolites of GA4-d2 can be identified and quantified, revealing the enzymatic conversions

that GA4 undergoes within the biological system.[1] This approach is instrumental in

identifying and characterizing the enzymes involved in the gibberellin metabolic grid.

Pathway Elucidation: The use of stable isotope-labeled gibberellins like GA4-d2 has been

fundamental in confirming the steps in the gibberellin biosynthetic and catabolic pathways.

For example, feeding studies can demonstrate the conversion of GA4 to inactive forms like

GA34 or to other bioactive gibberellins, depending on the plant species and tissue type.

Gibberellin Metabolism and Signaling Pathways
Gibberellins are synthesized through a complex biosynthetic pathway and their levels are

tightly regulated by both biosynthesis and catabolism. Bioactive GAs, such as GA4, can be

deactivated through various enzymatic modifications. The signaling pathway is initiated by the

binding of a bioactive GA to its receptor, leading to the degradation of DELLA proteins, which

are negative regulators of GA responses.
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Caption: Simplified gibberellin metabolic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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